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Compound of Interest

Compound Name:
(3-(Bromomethyl)oxetan-3-

yl)methanol

Cat. No.: B1268106 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical waste is paramount. This guide provides detailed procedures

for the proper disposal of (3-(Bromomethyl)oxetan-3-yl)methanol (CAS Number: 22633-44-

9), a halogenated organic compound. Adherence to these protocols is critical for personnel

safety and environmental protection.

Chemical Safety and Hazard Profile
(3-(Bromomethyl)oxetan-3-yl)methanol is classified as a hazardous substance. It is harmful

if swallowed or in contact with skin, causes severe skin burns and eye damage, and may cause

respiratory irritation.[1][2] It is essential to handle this chemical with appropriate personal

protective equipment (PPE) in a well-ventilated area, preferably a fume hood.[3]
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Property Value Source(s)

Molecular Formula C5H9BrO2 [1]

Molecular Weight 181.03 g/mol [1]

Physical Form Liquid [4]

Density 1.598 g/mL [2][5]

Boiling Point 242°C [5]

Flash Point 100°C (212°F) [5]

Signal Word Danger [2]

Hazard Statements

H302 (Harmful if swallowed),

H312 (Harmful in contact with

skin), H314 (Causes severe

skin burns and eye damage),

H332 (Harmful if inhaled),

H335 (May cause respiratory

irritation).[1][2]

[1][2][4]

GHS Pictograms
GHS05 (Corrosive), GHS07

(Harmful/Irritant)
[2]

Storage Temperature Refrigerator [4]

UN Number 3265 [2]

Shipping Name
CORROSIVE LIQUID, ACIDIC,

ORGANIC, N.O.S.
[2]

Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of (3-
(Bromomethyl)oxetan-3-yl)methanol waste.
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Disposal Workflow for (3-(Bromomethyl)oxetan-3-yl)methanol

Waste Generation

Waste Characterization & Segregation

Waste Containment

Temporary Storage

Final Disposal

Generate Waste
(e.g., unused chemical, reaction mixture, contaminated materials)

Is the waste (3-(Bromomethyl)oxetan-3-yl)methanol
 or contaminated with it?

Segregate as
'Halogenated Organic Waste'

Yes

Follow disposal procedures for
 non-halogenated waste.

No

Select a compatible, leak-proof container
 with a secure cap.

Label container with 'Hazardous Waste',
'Halogenated Organic Waste', and list all contents.

Store container in a designated,
 well-ventilated area.

Use secondary containment (e.g., a tray).

Arrange for pickup by your institution's
 Environmental Health and Safety (EHS) department.

Follow institutional guidelines for
 hazardous waste disposal.

Click to download full resolution via product page
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Caption: Decision workflow for the safe disposal of (3-(Bromomethyl)oxetan-3-yl)methanol
waste.

Experimental Protocols for Disposal
The proper disposal of (3-(Bromomethyl)oxetan-3-yl)methanol and associated waste must

be conducted in accordance with institutional and regulatory standards. The following steps

provide a detailed methodology.

Step 1: Waste Segregation
Proper segregation is the most critical step in managing this waste stream.

Identify Halogenated Waste: All waste containing (3-(Bromomethyl)oxetan-3-yl)methanol
is classified as halogenated organic waste. This includes pure, unused chemical, reaction

byproducts, and solutions.

Separate from Non-Halogenated Waste: Never mix halogenated waste with non-halogenated

organic waste.[6][7] Co-mingling can complicate the disposal process and increase costs.[8]

Segregate Contaminated Materials: Any materials that have come into contact with the

chemical, such as gloves, filter paper, and pipette tips, must be disposed of as solid

hazardous waste in a designated, separate container.[9]

Step 2: Waste Collection and Containment
Use Appropriate Containers: Collect liquid halogenated waste in a designated, chemically

compatible container with a tightly sealing cap.[9][10] The container must be in good

condition and free of leaks.

Labeling: Affix a "Hazardous Waste" label to the container as soon as the first drop of waste

is added.[6][10] The label must clearly state "Halogenated Organic Waste" and list all

chemical constituents with their approximate percentages.[6] Do not use chemical formulas

or abbreviations.[10]

Step 3: Storage
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Keep Containers Closed: Waste containers must remain closed at all times, except when

actively adding waste.[9][10]

Ventilation and Secondary Containment: Store the waste container in a well-ventilated area,

such as a fume hood or a designated waste cabinet.[9][7] Place the container in a secondary

containment tray to prevent the spread of potential spills.[9]

Step 4: Disposal of Empty Containers
Rinsing Procedure: Empty containers of (3-(Bromomethyl)oxetan-3-yl)methanol must be

triple-rinsed with a suitable solvent.[11]

Rinsate Collection: The first rinseate must be collected and disposed of as halogenated

organic hazardous waste.[11] For highly toxic chemicals, the first three rinses must be

collected.[11]

Container Disposal: After rinsing and air-drying, deface or remove the original label. The

container can then be disposed of as solid waste, such as in a designated glass disposal

box.[11]

Step 5: Spill Management
In the event of a spill, immediate and appropriate action is critical.

Minor Spills:

Alert personnel in the immediate vicinity.[9]

Wearing appropriate PPE, contain the spill using an inert absorbent material like sand or

vermiculite. Do not use combustible materials such as paper towels.[9]

Small spills can be treated with sodium thiosulfate before absorption.[9]

Carefully collect the absorbed material into a labeled hazardous waste container.[9]

Decontaminate the area with soap and water.[9]

Major Spills:
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Evacuate the laboratory immediately and alert others.[9]

Contact your institution's Environmental Health and Safety (EHS) office for emergency

response.

Step 6: Final Disposal
Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.[9] Always follow your organization's specific guidelines for hazardous waste

management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1268106#3-bromomethyl-oxetan-3-yl-methanol-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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